Cas no 2228605-20-5 (2-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid)

2-Hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid is a specialized organic compound featuring a phenolic hydroxyl group and a methoxycarbonyl substituent on its aromatic ring, along with a propanoic acid backbone. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis and fine chemical applications. Its bifunctional nature allows for selective modifications, facilitating the development of complex molecules. The compound’s stability under controlled conditions ensures consistent performance in synthetic pathways. Its compatibility with various coupling and esterification reactions enhances its utility in producing bioactive derivatives. Suitable for research and industrial use, it offers precise functionality for advanced chemical synthesis.
2-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid structure
2228605-20-5 structure
Product Name:2-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
CAS No:2228605-20-5
MF:C11H12O6
MW:240.209383964539
CID:6122832
PubChem ID:165616690
Update Time:2025-05-20

2-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
    • 2228605-20-5
    • 2-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
    • EN300-1799462
    • Inchi: 1S/C11H12O6/c1-17-11(16)7-4-6(2-3-8(7)12)5-9(13)10(14)15/h2-4,9,12-13H,5H2,1H3,(H,14,15)
    • InChI Key: NJOVGSHDLXWMKL-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

  • Exact Mass: 240.06338810g/mol
  • Monoisotopic Mass: 240.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 104Ų

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Additional information on 2-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid

Compound CAS No. 2228605-20-5: 2-Hydroxy-3-(4-Hydroxy-3-(Methoxycarbonyl)Phenyl)Propanoic Acid

The compound with CAS number 2228605-20-5, known as 2-hydroxy-3-(4-hydroxy-3-(methoxycarbonyl)phenyl)propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique molecular architecture, which includes a propanoic acid backbone substituted with hydroxyl and methoxycarbonyl groups. The presence of these functional groups imparts versatile chemical properties, making it a promising candidate for various applications in drug development and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential as a lead compound for the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in bioactive material synthesis. Scientists have utilized its carboxylic acid functionality to create biocompatible polymers, which show promise in tissue engineering and drug delivery systems. A 2023 paper in Biomaterials Science reported that polymers derived from this compound exhibit excellent biodegradability and cytocompatibility, making them ideal candidates for scaffold materials in regenerative medicine.

The synthesis of this compound has been optimized through various methodologies, with a particular emphasis on green chemistry principles. A recent study published in Green Chemistry described a catalytic asymmetric synthesis approach that significantly reduces waste and energy consumption compared to traditional methods. This advancement not only enhances the scalability of production but also aligns with global efforts to promote sustainable chemical manufacturing.

Beyond its direct applications, this compound serves as a valuable model for studying molecular recognition and self-assembly processes. Researchers have employed it in supramolecular chemistry studies to investigate how functional groups influence intermolecular interactions. A 2023 article in Nature Communications revealed that this compound can form highly ordered supramolecular assemblies under specific conditions, offering insights into the design of new materials with tailored properties.

In conclusion, the compound CAS No. 2228605-20-5 represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial development. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.

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